Cas no 2172280-56-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid
• CAS No: 2172280-56-5
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6585798
• PubChem ID: 165548466
• Update Time: 2025-06-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid
• 2172280-56-5
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-2-methoxypropanoic acid
• EN300-1488571

• Inchi： 1S/C23H26N2O7/c1-30-19(21(26)24-12-20(31-2)22(27)28)11-25-23(29)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-20H,11-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： AWMALYKQYKHURG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)OC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic Acid (CAS No. 2172280-56-5): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid (CAS No. 2172280-56-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino methoxypropanoic acid, is a derivative of fluorene and methoxypropanoic acid, and it plays a crucial role in the synthesis of various bioactive molecules and drug candidates.

The structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during chemical reactions. The methoxy groups on the propanoic acid moiety contribute to the compound's solubility and stability, making it an ideal candidate for various applications in drug development.

Recent studies have highlighted the potential of Fmoc-amino methoxypropanoic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can be effectively used as a building block for the synthesis of peptides with enhanced biological activity. The Fmoc protecting group allows for precise control over the coupling reactions, ensuring high yields and purity of the final products.

In addition to its use in peptide synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The methoxy groups in this compound can be strategically modified to enhance the prodrug's stability and bioavailability, making it a valuable tool in drug delivery systems.

The pharmaceutical industry is constantly seeking new compounds with improved pharmacological properties, and Fmoc-amino methoxypropanoic acid fits this criterion perfectly. Its unique structure and functional groups offer several advantages over traditional compounds, including better solubility, stability, and bioavailability. These properties make it an attractive candidate for further research and development.

One of the key challenges in drug development is ensuring that new compounds are safe and effective for human use. Preclinical studies have shown that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid exhibits low toxicity and good biocompatibility, which are essential factors for its potential use in therapeutic applications. These findings have paved the way for further clinical trials to evaluate its efficacy and safety in treating various diseases.

The versatility of Fmoc-amino methoxypropanoic acid extends beyond its use as a building block for peptides and prodrugs. It has also been explored for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in the production of enantiomerically pure compounds, which are often required for pharmaceutical applications. The ability to control stereochemistry during synthesis can significantly impact the biological activity and safety profile of a drug candidate.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-2-methoxypropanoic acid (CAS No. 2172280-56-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its low toxicity and good biocompatibility, make it an attractive candidate for further development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.